[2-(2,3-dihydro-1H-inden-2-yl)-2-fluoroethyl](methyl)amine hydrochloride

• IUPAC Name: 2-(2,3-dihydro-1H-inden-2-yl)-2-fluoro-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C12H16FN.ClH/c1-14-8-12(13)11-6-9-4-2-3-5-10(9)7-11;/h2-5,11-12,14H,6-8H2,1H3;1H
• InChI Key: BRTGTWYASLTRNJ-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1CC2=CC=CC=C2C1)F.Cl
• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol

Description

“2-(2,3-dihydro-1H-inden-2-yl)-2-fluoroethylamine hydrochloride” is a chemical compound with the empirical formula C10H14ClN. It is a solid substance. This compound is an intermediate used to prepare N-methyl-N-(2-propynyl)-1-indanamine, a potent monoamine oxidase inhibitor.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, (2,3-dihydro-1H-indol-5-ylmethyl)amine was synthesized from 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione by simultaneous deprotection of phthalimide and acetyl groups.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Cl.CNC1Cc2ccccc2C1. This indicates that the compound contains a chlorine atom, a nitrogen atom, and a cyclic structure.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 183.68 and its melting point is 245-247 °C. It is soluble in DMSO and methanol to some extent.

Scientific Research Applications

[2-(2,3-dihydro-1H-inden-2-yl)-2-fluoroethyl](methyl)amine hydrochloride has been found to be a useful compound for scientific research. It has been studied in the context of its effects on serotonin and other neurotransmitters, its effects on behavior and cognition, and its potential therapeutic applications. It has also been studied for its potential use in the development of drugs for the treatment of psychiatric and neurological disorders.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives valuable for treatment .

Mode of Action

Indole derivatives are known to interact with their targets, leading to a variety of biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they may have a wide range of molecular and cellular effects .

Advantages and Limitations for Lab Experiments

[2-(2,3-dihydro-1H-inden-2-yl)-2-fluoroethyl](methyl)amine hydrochloride is a useful compound for lab experiments due to its ability to increase serotonin levels in the brain. However, due to its structural similarity to DOM, it can be difficult to differentiate the effects of this compound from those of DOM. Additionally, this compound has a short half-life, which can limit its usefulness in experiments.

Future Directions

There are a number of potential future directions for research involving [2-(2,3-dihydro-1H-inden-2-yl)-2-fluoroethyl](methyl)amine hydrochloride. These include further studies into its effects on serotonin levels and its potential therapeutic applications, as well as studies into its potential use in the development of drugs for the treatment of psychiatric and neurological disorders. Additionally, further research into its effects on cognition and behavior could lead to a better understanding of its potential therapeutic benefits. Finally, further research into its structural similarity to DOM could lead to a better understanding of the differences between the two compounds.